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Compound of Interest

Compound Name: alpha-D-glucose-d7

Cat. No.: B12402036

An In-depth Technical Guide to the Safe Handling of alpha-D-Glucose-d7

This guide provides comprehensive safety and handling information for alpha-D-glucose-d7,
tailored for researchers, scientists, and professionals in drug development. Alpha-D-glucose-
d7 is a deuterium-labeled form of alpha-D-glucose, used as a stable isotope tracer in metabolic
research, pharmacokinetic studies, and as an internal standard for mass spectrometry.[1][2]
While deuterium labeling does not typically alter the fundamental chemical hazards of a
molecule, this guide adheres to best safety practices, referencing data from the non-labeled
parent compound, alpha-D-glucose, as a primary safety surrogate.

Hazard Identification and Classification

Based on the safety data sheets (SDS) for the non-labeled analogue, alpha-D-glucose, the
substance is generally considered to have a low hazard profile for standard industrial and
laboratory handling.[3] However, as a fine powder, it may cause mild irritation upon contact.

Eye Contact: May cause mechanical eye irritation.[3]

Skin Contact: May cause mild skin irritation.[3]

Inhalation: Inhalation of dust may cause respiratory tract irritation.[3][4]

Ingestion: Not considered hazardous in normal industrial use, though ingestion of large
guantities may cause digestive tract irritation.[3]
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» Chronic Effects: No chronic health effects have been identified.[3] In long-term animal
studies, high dietary administration of D-glucose was associated with weight gain and some
changes in benign neoplasms, likely due to metabolic and nutritional effects rather than
direct toxicity.[5]

One SDS for a hydrated form of alpha-D-glucose classifies it as harmful if swallowed and a
cause of skin, eye, and respiratory irritation.[4] Therefore, it is prudent to handle the compound
as a potentially hazardous substance.

First Aid Measures

Standard first aid protocols should be followed in case of exposure.

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) i

upper and lower eyelids.[3] Seek medical

attention if irritation develops or persists.

Flush skin with plenty of water for at least 15
Skin Contact minutes while removing contaminated clothing.
[3] Wash clothing before reuse.[4]

Remove the individual from exposure to fresh

air immediately.[3] If breathing is difficult,

Inhalation ) ) ]
provide respiratory support. Seek medical
attention if symptoms occur.

Do NOT induce vomiting.[6] Rinse mouth with

Ingestion water.[4] Seek medical attention if irritation or

symptoms occur.[3]

Handling and Storage

Proper engineering controls and safe work practices are essential to minimize exposure.

Handling:
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o Use with adequate ventilation to keep airborne concentrations low.[3]

e Minimize dust generation and accumulation.[3]

e Avoid contact with eyes, skin, and clothing.[3]

e Do not ingest or inhale.[7]

e Wash hands thoroughly after handling.[4]

o Facilities should be equipped with an eyewash station and a safety shower.[3]

Storage:

Store in a tightly closed container.

Keep in a dry, well-ventilated place.

Recommended storage is at room temperature, away from light and moisture.[2][8]

Incompatible with strong oxidizing agents and strong acids.[7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling alpha-D-glucose-d7.
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Protection Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3][6]

Skin Protection

Wear appropriate chemical-resistant gloves to

prevent skin exposure.[3]

Body Protection

Wear appropriate protective clothing, such as a

lab coat, to minimize contact with skin.[3]

Respiratory Protection

A NIOSH/MSHA-approved respirator is required

when dusts are generated.

Physical and Chemical Properties

The following table summarizes key quantitative data for alpha-D-glucose-d7 and its parent

compound.
Property Value Source
Chemical Formula CeHsD70s
Molecular Weight 187.20 g/mol [9]
Appearance White to off-white solid powder  [8]
Melting Point 150-152 °C (decomposes)
Purity >98% [8]

Isotopic Purity

=97 atom % D

Storage Temperature

Room Temperature [2]

CAS Number

23403-54-5

[9]

Spill and Disposal Procedures
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Spill Response:

Ensure adequate ventilation.

Wear appropriate personal protective equipment as detailed in Section 4.

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[3]

Avoid actions that generate dust.[7]

Clean the affected area to remove any residual material.

Prevent the chemical from entering the environment.[3][10]
Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

Experimental Protocols
General Protocol for Preparing a Stock Solution

This protocol outlines a standard procedure for preparing a stock solution of alpha-D-glucose-
d7 for use in cell culture, animal studies, or as a standard for analytical methods.

Materials:

» alpha-D-glucose-d7 powder

Appropriate solvent (e.g., sterile water, DMSO, cell culture medium)

Calibrated analytical balance

Weighing paper or boat

Spatula

Sterile conical tubes or volumetric flasks
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o Vortex mixer or sonicator
« Sterile filter (if for cell culture or in vivo use)
Procedure:

o Preparation: Perform all operations within a chemical fume hood or a ventilated enclosure to
minimize inhalation exposure. Don the appropriate PPE (lab coat, gloves, safety goggles).

e Weighing: Place a sterile weigh boat on the analytical balance and tare it. Carefully weigh
the desired amount of alpha-D-glucose-d7 powder using a clean spatula. Record the exact
weight.

e Solubilization: Transfer the powder to an appropriate sterile conical tube or volumetric flask.
Add a portion of the desired solvent to the container.

e Dissolving: Securely cap the container and dissolve the powder by vortexing or sonicating
until the solution is clear. Gentle warming may be applied if solubility is an issue, provided it
does not affect the compound's stability.

» Final Volume Adjustment: Once fully dissolved, add the solvent to reach the final desired
volume and concentration. Mix thoroughly to ensure homogeneity.

 Sterilization (if applicable): For biological applications, sterilize the solution by passing it
through a 0.22 um syringe filter into a sterile container.

o Storage: Store the final solution as recommended. For solutions in solvents, storage at -20°C
or -80°C is often advised to maintain stability.[8]

o Labeling: Clearly label the container with the compound name (alpha-D-glucose-d7),
concentration, solvent, date of preparation, and your initials.

o Cleanup: Dispose of all contaminated materials (weigh boat, gloves, etc.) in the appropriate
chemical waste stream. Clean all non-disposable equipment thoroughly.

Visualizations
Safe Handling Workflow for Deuterated Compounds
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The following diagram illustrates the key stages and safety considerations for handling alpha-
D-glucose-d7 in a laboratory setting.

Safe handling workflow for alpha-D-glucose-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and handling precautions for alpha-D-glucose-
d7.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402036#safety-and-handling-precautions-for-
alpha-d-glucose-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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